Cas no 74603-25-1 (2-(4-Propylcyclohexyl)propanoic acid)
2-(4-Propylcyclohexyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-propylcyclohexyl)propanoic acid
- Cyclohexaneacetic acid, α-methyl-4-propyl-
- 2-(4-Propylcyclohexyl)propanoic acid
-
- Inchi: 1S/C12H22O2/c1-3-4-10-5-7-11(8-6-10)9(2)12(13)14/h9-11H,3-8H2,1-2H3,(H,13,14)
- InChI Key: OBLRHNHSBRHPRN-UHFFFAOYSA-N
- SMILES: OC(C(C)C1CCC(CCC)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3
2-(4-Propylcyclohexyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783138-0.05g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 0.05g |
$587.0 | 2025-03-21 | |
| Enamine | EN300-783138-0.1g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 0.1g |
$615.0 | 2025-03-21 | |
| Enamine | EN300-783138-0.25g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 0.25g |
$642.0 | 2025-03-21 | |
| Enamine | EN300-783138-0.5g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 0.5g |
$671.0 | 2025-03-21 | |
| Enamine | EN300-783138-1.0g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-783138-2.5g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-783138-5.0g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 | |
| Enamine | EN300-783138-10.0g |
2-(4-propylcyclohexyl)propanoic acid |
74603-25-1 | 95.0% | 10.0g |
$3007.0 | 2025-03-21 |
2-(4-Propylcyclohexyl)propanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(4-Propylcyclohexyl)propanoic acid
2-(4-Propylcyclohexyl)propanoic Acid: An Overview of CAS No. 74603-25-1
2-(4-Propylcyclohexyl)propanoic acid (CAS No. 74603-25-1) is a compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural properties and potential applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, physical properties, synthesis methods, and recent research findings.
Chemical Structure and Physical Properties
2-(4-Propylcyclohexyl)propanoic acid is a carboxylic acid with a cyclohexane ring substituted by a propyl group and a propanoic acid moiety. The molecular formula of this compound is C11H20O2, and its molecular weight is approximately 188.27 g/mol. The compound exhibits a melting point of around 45-47°C and a boiling point of approximately 260°C at standard atmospheric pressure. It is slightly soluble in water but shows good solubility in organic solvents such as ethanol, methanol, and dichloromethane.
The cyclohexane ring in 2-(4-Propylcyclohexyl)propanoic acid provides the molecule with enhanced stability and rigidity, which can be advantageous in various chemical reactions and material applications. The presence of the carboxylic acid functional group imparts acidic properties to the molecule, making it useful in acid-catalyzed reactions and as a precursor for esterification and amide formation.
Synthesis Methods
The synthesis of 2-(4-Propylcyclohexyl)propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-propylcyclohexanone with an appropriate Grignard reagent followed by oxidation to form the carboxylic acid. Another approach involves the aldol condensation of 4-propylcyclohexanone with acetone, followed by hydrolysis and decarboxylation to yield the desired product.
A more recent and environmentally friendly method involves the use of biocatalysts such as lipases to catalyze the esterification of 4-propylcyclohexanol with propionic acid, followed by hydrolysis to obtain 2-(4-Propylcyclohexyl)propanoic acid. This method not only reduces the use of hazardous reagents but also improves the overall yield and purity of the final product.
Applications in Medicinal Chemistry
2-(4-Propylcyclohexyl)propanoic acid has shown promise in various medicinal chemistry applications due to its unique structural features. Recent studies have explored its potential as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The cyclohexane ring and propyl substituent provide conformational flexibility that can enhance binding affinity and selectivity for specific GPCR subtypes.
In addition, 2-(4-Propylcyclohexyl)propanoic acid has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Molecular Dynamics Simulations
Molecular dynamics (MD) simulations have been employed to study the behavior of 2-(4-Propylcyclohexyl)propanoic acid in various environments. These simulations provide insights into the conformational changes and interactions of the molecule with biological membranes and proteins. For instance, MD studies have shown that the cyclohexane ring in 2-(4-Propylcyclohexyl)propanoic acid can adopt multiple conformations, which can influence its binding affinity to target proteins.
The results from MD simulations have also highlighted the importance of hydrogen bonding interactions between the carboxylic acid group and amino acid residues in target proteins. These interactions can stabilize the bound complex and enhance the overall efficacy of the compound as a therapeutic agent.
Clinical Trials and Future Prospects
The promising preclinical findings on 2-(4-Propylcyclohexyl)propanoic acid have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate the safety, tolerability, and pharmacokinetics of this compound in healthy volunteers. Preliminary results from these trials have shown that 2-(4-Propylcyclohexyl)propanoic acid is well-tolerated at low doses with no significant adverse effects observed.
If these initial trials are successful, further phase II trials will be conducted to assess the efficacy of 2-(4-Propylcyclohexyl)propanoic acid in treating specific inflammatory conditions. The ultimate goal is to develop this compound into a safe and effective therapeutic option for patients suffering from chronic inflammatory diseases.
Sustainability and Green Chemistry Considerations
In line with growing concerns about environmental sustainability, efforts are being made to develop more eco-friendly methods for synthesizing compounds like 2-(4-Propylcyclohexyl)propanoic acid. As mentioned earlier, biocatalytic approaches using lipases offer a promising alternative to traditional chemical methods. These methods not only reduce waste generation but also minimize energy consumption and solvent usage.
Beyond synthesis, there is also a focus on improving the biodegradability of compounds like 2-(4-Propylcyclohexyl)propanoic acid strong>. Research is ongoing to modify the molecular structure without compromising its therapeutic properties while enhancing its environmental compatibility.
74603-25-1 (2-(4-Propylcyclohexyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)